Ethyl 2-(4-propionylphenoxy)acetate

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: ethyl 2-(4-propanoylphenoxy)acetate
• InChI: InChI=1S/C13H16O4/c1-3-12(14)10-5-7-11(8-6-10)17-9-13(15)16-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: HGVABXWMWFXRAO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OCC(=O)OCC

Description

Ethyl 2-(4-propionylphenoxy)acetate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-hydroxyphenyl)propan-1-one (33 g, 0.2200 moles) in DMF (165 mL), potassium carbonate (60.7 gm, 0.4400 moles) and ethyl bromo acetate (40.6 gm, 0.2420 moles) were added and the reaction mixture was srirred at 50° C. for 3 hours. The reaction mixture was poured into ice cold water and extracted with ethyl acetate. The combined ethyl acetate extract was washed with water & brine, dried over sodium sulphate and evaporated under reduced pressure to yield 49 gm (94%) of product as thick liquid.